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Understanding AOX Analysis

AOX stands for Adsorbable Organically Bound Halogens, a sum parameter that measures the

concentration of organically bound chlorine, bromine, and iodine in a sample. It is a crucial parameter for

assessing the environmental impact of water, wastewater, and sludges, as many organic halogen compounds

are toxic, persistent, and can accumulate in the food chain [1] [2].

The table below summarizes the core aspects of the AOX parameter:

Aspect Description

Full Name Adsorbable Organically Bound Halogens [1]

What 'X'
Represents

Chlorine (Cl), Bromine (Br), and Iodine (I) [1]

Primary
Application

A convention parameter for water and wastewater quality assessment; also used for
soils, sediments, and sludges [1].

Ecological
Relevance

Many organic halogen compounds are toxic, persistent, and bioaccumulative,
making AOX an ecotoxicologically highly relevant sum parameter [1] [2].
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Critical Pre-Analysis Factors and Common Pitfalls

A significant portion of AOX-related issues arises during sample preparation. The following table outlines

the critical parameters that must be checked and controlled before the adsorption step to ensure accurate

results [1].

Factor Requirement / Potential Issue

Sample pH Must be adjusted to ≤ 2 [1].

Inorganic Chloride Content Should not exceed 1 g/L. Higher levels can cause interferences and
falsely high readings [1].

Dissolved Organic Carbon
(DOC)

Excessively high DOC can lead to an underestimation of the AOX
value [1].

Oxidizing Agents & Active
Chlorine

Must be rendered ineffective by adding sodium sulfite [1].

Microorganisms & Particles The organic chloride content from microorganisms (e.g., algae) or high
particle loads can distort results [1].

The workflow below summarizes the key stages of the AOX analysis process, highlighting where these

critical factors are applied.
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Sample Preparation

Adsorption onto
Activated Charcoal

• Adjust pH to ≤2
• Add Na₂SO₃ for oxidants

• Check Cl⁻ < 1 g/L
• Check DOC level

Combustion & Gas
Absorption

Microcoulometric
Titration

Click to download full resolution via product page

Standard Analytical Procedure for AOX

The following is a generalized protocol for AOX determination, based on standard methods. Always refer to

the specific requirements of the standard you are following (e.g., DIN ISO 9652, EPA 1650 C) [1].

Sample Preparation (Adsorption): This step can be performed using two main methods:

Column Method: The sample is passed through at least two interconnected columns filled with

activated charcoal [1].
Batch Method: The sample is shaken intensively with activated charcoal for a defined period and

then filtered [1].

Combustion: The activated charcoal with the adsorbed organics is combusted in a high-oxygen atmosphere

at a minimum of 950°C. This process converts the organic halogen compounds into hydrogen halide gas

(e.g., HCl, HBr) [1].

Measurement: The gaseous products are swept into an absorption solution. The halide content (Cl, Br, I) is

determined via microcoulometric titration. The final result is expressed in µg/L of Chlorine (Cl) [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s600257?utm_src=pdf-body-img
https://www.analytik-jena.com/products/chemical-analysis/combustion-elemental-analysis/aox/
https://www.analytik-jena.com/products/chemical-analysis/combustion-elemental-analysis/aox/
https://www.analytik-jena.com/products/chemical-analysis/combustion-elemental-analysis/aox/
https://www.analytik-jena.com/products/chemical-analysis/combustion-elemental-analysis/aox/
https://www.analytik-jena.com/products/chemical-analysis/combustion-elemental-analysis/aox/
https://www.smolecule.com/products/s600257?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Troubleshooting Guide

While comprehensive FAQs were not available in the search results, the critical factors listed above are the

most common sources of problems. Use this guide for initial troubleshooting.

Observation Possible Root Cause Corrective & Preventive Actions

Falsely High
Readings

High inorganic chloride content (>1 g/L);
Presence of oxidizing agents;

Microorganisms in sample [1].

Dilute sample pre-adsorption; Add
sodium sulfite; Filter or treat sample

to remove biological activity [1].

Falsely Low
Readings

Excessively high DOC loading on the

charcoal [1].

Dilute sample before the adsorption

step [1].

Scattering or
Inconsistent
Results

Improper sample pH; High particle load;

High salt content [1].

Ensure pH is adjusted to ≤2 prior to

adsorption; Filter sample if necessary
[1].

Expert Recommendations for Reliable Analysis

Automate Sample Preparation: Laboratories investing significant time in AOX sample preparation
can improve profitability and consistency by using automated sample preparation devices (e.g.,

Analytik Jena's APU line), which combine standard-compliant methods with operating comfort [1].
Understand Sum Parameters: Recognize that AOX is a sum parameter. It is determined by a

defined analytical convention and captures the majority of individual substances in a substance class
via a common characteristic. This makes it a powerful screening tool, but it does not identify specific

compounds [1].
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laboratory-air-contamination-aox-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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